Cas no 88184-86-5 (2H-1-Benzopyran-2-one, 5-methoxy-3-nitro-)

• Product Name: 2H-1-Benzopyran-2-one, 5-methoxy-3-nitro-
• CAS No: 88184-86-5
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• CID: 641840
• PubChem ID: 13063431
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 5-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5-methoxy-3-nitro-
• 5-methoxy-3-nitrochromen-2-one
• DTXSID60516899
• 88184-86-5
• 5-Methoxy-3-nitro-2H-1-benzopyran-2-one

• Inchi： 1S/C10H7NO5/c1-15-8-3-2-4-9-6(8)5-7(11(13)14)10(12)16-9/h2-5H,1H3
• InChI Key： XQDBMOLTPZGPFT-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C(=CC=CC1=2)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.03242232g/mol
• Monoisotopic Mass: 221.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų